2-Chloropyridine-3,4-diamine
Overview
Description
2-Chloropyridine-3,4-diamine, also known as 3,4-Diamino-2-chloropyridine, is a chemical compound with the empirical formula C5H6ClN3 . It has a molecular weight of 143.57 g/mol . It is typically in solid form and has a melting point between 158-163 °C .
Molecular Structure Analysis
The molecular structure of 2-Chloropyridine-3,4-diamine can be represented by the SMILES string Nc1ccnc(Cl)c1N . This indicates that the compound contains a pyridine ring with chlorine and amine groups attached.
Physical And Chemical Properties Analysis
As mentioned earlier, 2-Chloropyridine-3,4-diamine is a solid compound with a melting point between 158-163 °C . It has a molecular weight of 143.57 g/mol .
Scientific Research Applications
Synthesis of Imidazo[4,5-b]pyridine Compounds
2-Chloropyridine-3,4-diamine: serves as a precursor in the synthesis of imidazo[4,5-b]pyridine compounds . These compounds have a wide range of biological activities and are crucial in medicinal chemistry for the discovery of novel biologically active molecules. The synthesis involves a tandem sequence of reactions, including nucleophilic aromatic substitution, nitro group reduction, and heteroannulation .
Development of Dual Inhibitors
Imidazo[4,5-b]pyridines derived from 2-Chloropyridine-3,4-diamine have been reported as dual inhibitors of FLT3/aurora kinases, which are significant in the treatment of acute myeloid leukemia . This showcases the compound’s potential in developing targeted cancer therapies.
Cardiotonic Agents
The compound is also involved in the synthesis of cardiotonic agents like sulmazole, which are used to increase the force of contractions of the heart without affecting the heart rate . This application is vital for patients with heart failure, where improving heart muscle function is necessary.
Nonbenzodiazepine Anticonvulsants
Derivatives of 2-Chloropyridine-3,4-diamine have been utilized in creating nonbenzodiazepine anticonvulsants and anxiolytics . These medications are important for treating seizures and anxiety without the dependency risks associated with benzodiazepines.
Material Science Applications
The structural characteristics of imidazo[4,5-b]pyridine derivatives make them potential candidates for applications in material science, particularly in proton- and charge-transfer processes . This opens up research avenues in the development of new materials with specific electronic properties.
Green Chemistry
The synthesis of imidazo[4,5-b]pyridine derivatives from 2-Chloropyridine-3,4-diamine can be performed using environmentally benign solvents, aligning with the principles of green chemistry . This approach minimizes the environmental impact of chemical synthesis.
Pharmacological Research
The structural resemblance of imidazo[4,5-b]pyridines to purines has led to extensive pharmacological research, assessing their therapeutic significance in various disease conditions . They influence cellular pathways necessary for the functioning of cancerous cells, pathogens, and components of the immune system.
Safety and Hazards
The safety data sheet for a related compound, 2-Chloropyridine, indicates that it is combustible and harmful if swallowed . It can cause skin irritation and serious eye damage . It may also cause damage to organs through prolonged or repeated exposure . Similar precautions should be taken when handling 2-Chloropyridine-3,4-diamine.
Mechanism of Action
Target of Action
It’s known that this compound is used in the synthesis of various heterocyclic compounds , which suggests that it may interact with a variety of biological targets.
Mode of Action
It has been reported to react with hetarenecarboxylic acids in polyphosphoric acid at 160–170°c to give the corresponding 2-hetarylimidazo[4,5-c]pyridin-4-ones . This suggests that the compound may interact with its targets through a similar mechanism, leading to the formation of complex structures.
properties
IUPAC Name |
2-chloropyridine-3,4-diamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6ClN3/c6-5-4(8)3(7)1-2-9-5/h1-2H,8H2,(H2,7,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWOIYBVEDIFBEO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1N)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90301412 |
Source
|
| Record name | 2-chloropyridine-3,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90301412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.57 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloropyridine-3,4-diamine | |
CAS RN |
39217-08-8 |
Source
|
| Record name | 39217-08-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=143160 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-chloropyridine-3,4-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90301412 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-chloropyridine-3,4-diamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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